2-(benzylthio)-N-(4-sec-butylphenyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-(4-butan-2-ylphenyl)acetamide
• InChI: InChI=1S/C19H23NOS/c1-3-15(2)17-9-11-18(12-10-17)20-19(21)14-22-13-16-7-5-4-6-8-16/h4-12,15H,3,13-14H2,1-2H3,(H,20,21)
• InChI Key: WAZVVDYMEOIQMR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)CSCC2=CC=CC=C2
• Molecular Formula: C19H23NOS
• Molecular Weight: 313.5 g/mol

Description

2-(benzylthio)-N-(4-sec-butylphenyl)acetamide, commonly known as BTA, is a chemical compound that has been widely studied for its potential applications in scientific research. BTA is a thioamide derivative that has been found to exhibit a range of interesting biochemical and physiological effects. In

Scientific Research Applications

Chemoselective Acetylation and Its Implications

One study on the chemoselective acetylation process, which is a pivotal step in the synthesis of certain compounds, utilized immobilized lipase for the acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the synthesis of antimalarial drugs. This process emphasizes the significance of selective acetylation techniques in facilitating the synthesis of biologically active compounds and potentially improving the efficacy and selectivity of pharmaceuticals (Magadum & Yadav, 2018).

Antitumor Activity of Derivatives

In another research, derivatives of 2-(4-aminophenyl)benzothiazole, structurally related to the compound , were synthesized and evaluated for their antitumor activity. This study highlights the potential therapeutic applications of such compounds in oncology, demonstrating the ability of chemical modifications to enhance biological activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Advances in CNS-Active Derivatives

The synthesis and pharmacological evaluation of sec-Butylpropylacetamide, a central nervous system (CNS)-active derivative of valproic acid, offer insights into the development of new antiepileptic drugs. Such studies underscore the importance of structural modification in drug design, particularly in enhancing efficacy and reducing side effects for CNS disorders (Hen et al., 2013).

Environmental Applications

The degradation of pharmaceutical compounds like acetaminophen (paracetamol) in environmental settings has been extensively studied, with research focusing on the application of advanced oxidation processes for water treatment. Such studies are crucial for understanding the environmental impact of pharmaceuticals and developing technologies to mitigate pollution (de Luna et al., 2013).

Novel Synthesis Approaches

Research on the palladium-catalyzed ortho-arylation of substituted benzamides using N-(2-aminophenyl)acetamide as a directing group illustrates innovative approaches to the synthesis of complex organic molecules. This work not only advances synthetic chemistry methodologies but also opens up new avenues for the creation of compounds with potential pharmacological applications (Reddy, Blanton, & Watkins, 2017).